Cas no 114577-02-5 (Pregn-4-ene-21-carboxylicacid, 6,7-epoxy-3,17-dihydroxy-, g-lactone, (3a,6b,7b,17a)- (9CI))

• Product name: Pregn-4-ene-21-carboxylicacid, 6,7-epoxy-3,17-dihydroxy-, g-lactone, (3a,6b,7b,17a)- (9CI)
• CAS No: 114577-02-5
• MF: C₂₂H₃₀O₄
• MW: 358.4712
• CID: 207283
• PubChem ID: 163928

Pregn-4-ene-21-carboxylicacid, 6,7-epoxy-3,17-dihydroxy-, g-lactone, (3a,6b,7b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-21-carboxylicacid, 6,7-epoxy-3,17-dihydroxy-, g-lactone, (3a,6b,7b,17a)- (9CI)
• 3alpha-Hydroxy-6beta,7beta-epoxycanrenone
• DTXSID80921426
• 114577-02-5
• 3-Hydroxy-5a,7a-dimethyl-1a,3,4,5,5a,5b,6,7,7a,9,10,10a,10b,10c-tetradecahydrospiro[cyclopenta[1,2]phenanthro[9,10-b]oxirene-8,2'-oxolan]-5'-one
• 3-alpha-Hydroxy-6-beta,7-beta-epoxy-canrenone
• Pregn-4-ene-21-carboxylic acid, 3,17-dihydroxy-6,7-epoxy-, gamma-lactone, (3-alpha,6-beta,7-beta,17-alpha)-
• 3-alpha,17-alpha-Dihydroxy-6-beta,7-beta-epoxypregn-4-ene-21-carboxylic acid gamma-lactone

• Inchi： InChI=1S/C22H30O4/c1-20-7-3-12(23)11-15(20)18-19(25-18)17-13(20)4-8-21(2)14(17)5-9-22(21)10-6-16(24)26-22/h11-14,17-19,23H,3-10H2,1-2H3
• InChI Key： XQXVYVWEJOZZCR-UHFFFAOYSA-N
• SMILES： OC1CCC2(C3CCC4(C5(CCC4C3C3OC3C2=C1)CCC(=O)O5)C)C

Computed Properties

• Exact Mass: 358.214
• Monoisotopic Mass: 358.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 548.1°Cat760mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.599